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Compound of Interest

Compound Name: 5-Bromo-3-methylisoquinoline

CAS No.: 16552-67-3

Cat. No.: B2720222

Get Quote

Comprehensive Technical Guide: Properties, Reactivity, and Applications of CAS 16552-67-3

(5-Bromo-3-methylisoquinoline)

Abstract
5-Bromo-3-methylisoquinoline (CAS 16552-67-3) is a highly versatile halogenated

heterocyclic building block. Characterized by its regioselective reactivity, this compound serves

as a critical intermediate in modern drug discovery, acting as the foundational scaffold for

synthesizing potent inhibitors targeting neurodegeneration (SARM1) and oncology (HSP90).

This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic

causality in synthetic workflows, and validated experimental protocols.

Physicochemical Profiling & Structural Causality
The utility of 5-Bromo-3-methylisoquinoline stems directly from its electronic and steric

architecture. The electron-withdrawing nature of the fused pyridine ring lowers the lowest

unoccupied molecular orbital (LUMO) energy of the C5–Br bond, highly activating it toward

oxidative addition by transition metals (e.g., Palladium). Simultaneously, the C3-methyl group

provides localized steric shielding to the nitrogen atom, minimizing unwanted coordination or N-
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oxidation side reactions during complex cross-coupling cycles without hindering access to the

C5 position.

Table 1: Physicochemical Properties of CAS 16552-67-3

Property Value

Chemical Name 5-Bromo-3-methylisoquinoline

CAS Number 16552-67-3[1]

Molecular Formula C10H8BrN[1]

Molecular Weight 222.08 g/mol [1]

Appearance Pale-yellow to yellow-brown solid[2]

Melting Point 40–42 °C

Storage Conditions
Sealed in dry, room temperature or

refrigerated[2]

| SMILES | CC1=CC2=C(C=N1)C=CC=C2Br[1] |

Strategic Applications in Medicinal Chemistry
Neurodegeneration: SARM1 NADase Inhibition
Sterile alpha and TIR motif-containing 1 (SARM1) is a critical executioner of axonal

degeneration. Following nerve injury or mitochondrial stress, SARM1's NADase activity rapidly

depletes cellular NAD+, leading to metabolic collapse[3]. Derivatives of 5-Bromo-3-
methylisoquinoline have emerged as breakthrough therapeutics in this space. For instance,

the derivative DSRM-3716 is a potent, reversible inhibitor of SARM1 with an IC50 of 75 nM.

Mechanistically, these isoquinoline inhibitors do not merely block the active site; they undergo a

base-exchange reaction with the nicotinamide moiety of NAD+ to form a new adduct (1AD),

which acts as the bona fide orthosteric inhibitor[3]. This recapitulates the protective Sarm1−/−

phenotype, allowing the recovery of a metastable pool of axons fated to degenerate[4].

Oncology: HSP90 Chaperone Inhibition
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Heat shock protein 90 (HSP90) stabilizes client proteins essential for tumor survival and

proliferation. Inhibiting HSP90 leads to the degradation of these oncogenic proteins, inducing

apoptosis[5]. The 5-bromo-3-methylisoquinoline core is heavily utilized in the synthesis of

bicyclic HSP90 inhibitors. By functionalizing the C5 position, medicinal chemists can generate

compounds that selectively bind the ATP-binding pocket of cytosolic HSP90, demonstrating

broad and effective anticancer activity[6].

Table 2: Key Biological Targets & Quantitative Metrics for Derivatives

Target Enzyme Disease Area
Derivative
Example

Key
Quantitative
Metric

Mechanism of
Action

SARM1 Neuropathy DSRM-3716 IC50 = 75 nM

Base-
exchange with
NAD+ to form
1AD adduct[3]

| HSP90 | Oncology | Bicyclic Isoquinolines | Broad cell growth inhibition | Client protein

destabilization & degradation[5] |
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Figure 1: Mechanism of SARM1 inhibition by isoquinoline derivatives preventing axonal

degeneration.
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1. Reagent Assembly
5-Bromo-3-methylisoquinoline (1 eq)

Arylboronic Acid (1.2 eq)

2. Catalyst & Base
Pd(dppf)Cl2 (0.05 eq)

K2CO3 (2.0 eq) in Dioxane/H2O (4:1)

3. Deoxygenation
Argon sparging (15 min)
Prevents Pd(0) oxidation

4. Thermal Activation
Heat at 90°C (4-8h)

Monitor via LC-MS (m/z 222 disappearance)

5. Workup & Extraction
H2O quench, EtOAc extraction

Brine wash, Na2SO4 drying

6. Purification
Silica Gel Chromatography
(Hexanes/EtOAc gradient)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Pd-catalyzed Suzuki-Miyaura cross-coupling at the C5

position.

Synthetic Utility & Validated Protocols
Mechanistic Rationale for C5 Functionalization
To build complex therapeutic agents, the C5-bromine must be substituted via cross-coupling.

We utilize the Suzuki-Miyaura Cross-Coupling reaction.
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Catalyst Choice: Pd(dppf)Cl₂ is selected because the large bite angle of the bidentate dppf

ligand accelerates the reductive elimination step, which is typically rate-limiting when

coupling sterically demanding aryl groups to the isoquinoline core.

Solvent System: A 1,4-Dioxane/H₂O (4:1) mixture is critical. The organic phase solubilizes

the isoquinoline, while the aqueous phase dissolves the K₂CO₃ base, generating the highly

nucleophilic arylboronate intermediate required for rapid transmetalation.

Self-Validating Protocol: Suzuki-Miyaura Cross-Coupling
Assembly: In a Schlenk flask, combine 5-Bromo-3-methylisoquinoline (1.0 equiv), the

desired arylboronic acid (1.2 equiv), K₂CO₃ (2.0 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

Solvent Addition: Add a pre-mixed solution of 1,4-Dioxane and deionized H₂O (4:1 ratio, 10

mL per mmol of substrate).

Deoxygenation (Critical Step): Sparge the mixture with Argon for 15 minutes. Causality:

Oxygen insertion into the Pd(0) species forms an inactive peroxo-palladium(II) complex,

halting the catalytic cycle.

Thermal Activation: Seal the flask and heat to 90 °C for 4–8 hours.

Validation Checkpoint 1 (Reaction Progress): Analyze an aliquot via LC-MS. The reaction is

complete when the starting material peak at m/z 222 [M+H]⁺ completely disappears. If

unreacted bromide persists after 6 hours, verify the pH of the aqueous layer (must be >9) to

ensure active transmetalation; if basic, spike with an additional 0.02 equiv of Pd catalyst.

Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry

the organic layer over anhydrous Na₂SO₄.

Validation Checkpoint 2 (Product Integrity): Following silica gel purification, ¹H-NMR must

confirm the disappearance of the characteristic C5-H resonance and the retention of the C3-

methyl singlet at ~2.7 ppm, confirming regioselective coupling without degradation of the

core scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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